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Compound of Interest

Compound Name: EPZ-719

Cat. No.: B10831913

Get Quote

EPZ-719 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility and preparation of solutions for EPZ-
719, a selective SETD2 inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for creating a stock solution of EPZ-719?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

EPZ-719.

Q2: How should I store the solid compound and my stock solutions?

A2: Proper storage is crucial to maintain the integrity of EPZ-719. Refer to the storage

conditions table below for detailed guidelines. It is highly recommended to aliquot stock

solutions to prevent degradation from repeated freeze-thaw cycles.[1][2] For in vivo studies, it is

best to use freshly prepared solutions.[1][3]

Q3: What should I do if I observe precipitation when preparing my solution?
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A3: If you observe precipitation or phase separation during solution preparation, gentle heating

and/or sonication can be used to help dissolve the compound.[1][3]

Data Summary
EPZ-719 Solubility

Solvent Concentration Notes

DMSO 50 mg/mL (110.97 mM)
Ultrasonic assistance needed.

[4]

DMSO 10 mM -

Storage Conditions
Form Temperature Duration

Solid Powder -20°C 3 years

Solid Powder 4°C 2 years

In Solvent -80°C 6 months

In Solvent -20°C 1 month

Experimental Protocols
In Vitro Stock Solution Preparation (10 mM DMSO)

Weigh the required amount of EPZ-719 powder.

Add the appropriate volume of DMSO to achieve a 10 mM concentration.

If necessary, use sonication to ensure the compound is fully dissolved.[4]

Aliquot the stock solution into single-use vials and store at -80°C for up to 6 months or -20°C

for up to 1 month.[1][4]

In Vivo Solution Preparation
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For in vivo experiments, a common practice is to first prepare a concentrated stock solution in

DMSO and then dilute it with a suitable vehicle.

Protocol 1: Formulation with SBE-β-CD in Saline

This protocol yields a clear solution with a solubility of ≥ 12.5 mg/mL (27.74 mM).[1][4]

Prepare a stock solution of EPZ-719 in DMSO (e.g., 125 mg/mL).

In a sterile tube, add 1 part of the DMSO stock solution.

Add 9 parts of a 20% SBE-β-CD solution in saline.

Mix thoroughly until a clear solution is obtained.

Protocol 2: Formulation with PEG300 and Tween-80 in Saline

This protocol results in a clear solution with a solubility of ≥ 1.25 mg/mL (2.77 mM).[1][4]

Prepare a stock solution of EPZ-719 in DMSO (e.g., 12.5 mg/mL).

In a sterile tube, add 1 part of the DMSO stock solution.

Add 4 parts of PEG300 and mix until uniform.

Add 0.5 parts of Tween-80 and mix again.

Finally, add 4.5 parts of saline to reach the final volume and mix thoroughly.

Protocol 3: Formulation with Corn Oil

This formulation provides a clear solution with a solubility of ≥ 1.25 mg/mL (2.77 mM).[1][4]

Note that if the dosing period is expected to be longer than two weeks, this method should be

used with caution.[1]

Prepare a stock solution of EPZ-719 in DMSO (e.g., 12.5 mg/mL).

In a sterile tube, add 1 part of the DMSO stock solution.
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Add 9 parts of corn oil.

Mix thoroughly until a clear and uniform solution is achieved.

Troubleshooting Guide
Issue: Compound Crashes Out of Solution
If you encounter precipitation of EPZ-719 during your experiment, consider the following

troubleshooting steps.

Troubleshooting workflow for EPZ-719 precipitation issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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